Cas no 54541-18-3 (2-Hydroxyisopropyl propionate)

• Product Name: 2-Hydroxyisopropyl propionate
• CAS No: 54541-18-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 375613
• Update Time: 2023-08-02

2-Hydroxyisopropyl propionate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,2-propanoate
• 2-hydroxyisopropyl propionate
• 2-hydroxy-1-methylethyl propanoate
• propan-2-yl 2-hydroxypropanoate
• 1-hydroxypropan-2-yl Propanoate
• 1,2-Propylene glycol 2-propionate
• 2-Hydroxyisopropyl propionate

• Inchi： 1S/C6H12O3/c1-3-6(8)9-5(2)4-7/h5,7H,3-4H2,1-2H3
• InChI Key： SZLBUGKDPCQASQ-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C(C)CO

Computed Properties

• Exact Mass: 132.078644
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.025
• Boiling Point: 209.759°C at 760 mmHg
• Flash Point: 84.469°C
• Refractive Index: 1.427